Cas no 1804349-29-8 (2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1804349-29-8
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4835863
• Update Time: 2025-10-30

2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5INO/c1-3-4(16-8(11,12)13)2-5(14)15-6(3)7(9)10/h2,7H,1H3
• InChI Key： QLZSRDZCJJVOPY-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C)C(C(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethoxy)pyridine

Introduction to 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804349-29-8)

2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethoxy)pyridine, identified by its CAS number 1804349-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic ring structure that serves as a fundamental scaffold in the synthesis of numerous bioactive molecules. The presence of multiple fluorinated and iodinated substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural features of 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethoxy)pyridine include a difluoromethyl group at the 2-position, an iodo substituent at the 6-position, a methyl group at the 3-position, and a trifluoromethoxy group at the 4-position. These specific functional groups contribute to its reactivity and potential applications in synthetic chemistry. The difluoromethyl moiety, for instance, is known to enhance metabolic stability and binding affinity in drug candidates, while the iodo atom provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings. The methyl and trifluoromethoxy groups further modulate the compound's electronic properties and biological activity.

In recent years, there has been a growing interest in fluorinated pyridines due to their role in improving pharmacokinetic profiles of drugs. The introduction of fluorine atoms can lead to increased lipophilicity, reduced metabolic clearance, and enhanced binding interactions with biological targets. Research has demonstrated that compounds containing difluoromethyl, trifluoromethoxy, or other fluorinated groups often exhibit superior pharmacological properties compared to their non-fluorinated counterparts. For example, studies have shown that fluorinated pyridines can act as potent inhibitors of kinases and other enzymes involved in cancer pathways.

The synthesis of 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethoxy)pyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation, methylation, and fluoroalkylation reactions. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, enables the efficient construction of complex molecular architectures. The compound's high purity and stability make it an attractive building block for medicinal chemists seeking to develop novel small-molecule drugs.

One of the most promising applications of this compound is in the field of oncology. Pyridine-based scaffolds have been extensively explored for their ability to modulate signaling pathways involved in tumor growth and progression. The combination of iodine and fluorine substituents enhances its potential as an anticancer agent by improving both its solubility and ability to interact with target proteins. Preclinical studies have indicated that derivatives of this compound exhibit inhibitory effects on various cancer-related enzymes, making them candidates for further development into therapeutic drugs.

Another area where 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethoxy)pyridine shows promise is in the development of antimicrobial agents. The increasing prevalence of drug-resistant pathogens has necessitated the discovery of novel antibiotics with unique mechanisms of action. Fluorinated pyridines have been reported to possess antimicrobial properties due to their ability to disrupt bacterial cell membranes and inhibit essential metabolic processes. Researchers are currently exploring derivatives of this compound as potential treatments against resistant bacterial strains.

The role of computational chemistry in designing and optimizing compounds like 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethoxy)pyridine cannot be overstated. Molecular modeling techniques allow researchers to predict the biological activity and pharmacokinetic properties of new molecules before they are synthesized. By leveraging computational tools, scientists can identify optimal substitution patterns and predict how changes in the molecular structure will affect its behavior in biological systems. This approach accelerates the drug discovery process significantly.

Future research directions may focus on expanding the chemical space explored by this compound by introducing additional functional groups or exploring different synthetic routes. Additionally, investigating its behavior in vivo will be crucial for understanding its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to translate laboratory findings into tangible therapeutic benefits.

In conclusion, 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804349-29-8) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential applications across multiple therapeutic areas. Its role as an intermediate in drug synthesis underscores its importance in advancing medicinal chemistry innovation.